2-(Butan-2-yloxy)-4-fluoroaniline

• Molecular Formula: C10H14FNO
• Molecular Weight: 183.22 g/mol
• IUPAC Name: 2-butan-2-yloxy-4-fluoroaniline
• InChI: InChI=1S/C10H14FNO/c1-3-7(2)13-10-6-8(11)4-5-9(10)12/h4-7H,3,12H2,1-2H3
• InChI Key: QYDPZQUGRQSODV-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)OC1=C(C=CC(=C1)F)N

Description

2-(Butan-2-yloxy)-4-fluoroaniline is an aromatic amine derivative characterized by a fluoro substituent at the 4-position of the aniline ring and a sec-butyloxy (butan-2-yloxy) group at the 2-position. This compound belongs to a class of substituted anilines widely studied for their applications in pharmaceutical intermediates, agrochemicals, and materials science. The presence of the sec-butyloxy group introduces steric and electronic effects that influence its reactivity, solubility, and biological activity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(Butan-2-yloxy)-4-fluoroaniline typically involves the reaction of 4-fluoroaniline with butan-2-ol in the presence of a suitable catalyst. The reaction is carried out under controlled conditions to ensure the selective formation of the desired product. Common catalysts used in this reaction include acids or bases that facilitate the nucleophilic substitution reaction.

Industrial Production Methods

In an industrial setting, the production of 2-(Butan-2-yloxy)-4-fluoroaniline can be scaled up by optimizing the reaction conditions and using continuous flow reactors. This allows for the efficient and cost-effective production of the compound on a large scale. The use of advanced purification techniques, such as distillation and crystallization, ensures the high purity of the final product.

Chemical Reactions Analysis

Types of Reactions

2-(Butan-2-yloxy)-4-fluoroaniline undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding quinones or other oxidized derivatives.

Reduction: Reduction reactions can convert the compound into its corresponding amines or other reduced forms.

Substitution: The fluorine atom on the benzene ring can be substituted with other functional groups through nucleophilic or electrophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are commonly used.

Substitution: Reagents like halogens, nitrating agents, and sulfonating agents are used for substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield quinones, while reduction may produce amines. Substitution reactions can result in the formation of various substituted anilines.

Scientific Research Applications

2-(Butan-2-yloxy)-4-fluoroaniline has several applications in scientific research, including:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound can be used in the study of enzyme interactions and metabolic pathways.

Industry: The compound is used in the production of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 2-(Butan-2-yloxy)-4-fluoroaniline involves its interaction with specific molecular targets and pathways. The compound can act as a substrate or inhibitor in enzymatic reactions, affecting the activity of enzymes and other proteins. The presence of the butan-2-yloxy group and the fluorine atom can influence the compound’s binding affinity and specificity for its targets.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Effects on Physicochemical Properties

The following table compares key physicochemical properties of 2-(butan-2-yloxy)-4-fluoroaniline with related compounds:

Compound Name	Substituents	Boiling Point (°C)	LogP	Density (g/cm³)	Key Applications
2-(Butan-2-yloxy)-4-fluoroaniline	4-F, 2-O-(sec-butyl)	Not reported	~3.5*	Not reported	Pharmaceutical intermediates
4-Fluoroaniline	4-F	184–186	1.44	1.15	Proton affinity studies
4-Nitroaniline	4-NO₂	332	1.39	1.44	Reference in kinetic methods
2-(3,4-Dichlorophenyl)-4-fluoroaniline	4-F, 2-(3,4-Cl₂Ph)	357	4.3	1.47	Agrochemical intermediates
4-Bromo-5-fluoro-2-methylaniline	4-F, 5-Br, 2-CH₃	Not reported	~2.8†	Not reported	Organic synthesis

*Estimated based on structural similarity to 2-(3,4-dichlorophenyl)-4-fluoroaniline (LogP 4.3) and substituent contributions.
†Calculated using fragment-based methods.

Key Observations:

• Electron-Withdrawing vs. Electron-Donating Groups : The 4-fluoro substituent enhances proton affinity compared to nitro groups (e.g., 4-fluoroaniline has higher gas-phase basicity than 4-nitroaniline) . The sec-butyloxy group in 2-(butan-2-yloxy)-4-fluoroaniline is electron-donating, which may reduce electrophilic reactivity compared to halogenated analogs like 2-(3,4-dichlorophenyl)-4-fluoroaniline .
• Lipophilicity (LogP) : The sec-butyloxy group increases LogP (estimated ~3.5) compared to unsubstituted 4-fluoroaniline (LogP 1.44), enhancing membrane permeability, a critical factor in drug design.

Biological Activity

2-(Butan-2-yloxy)-4-fluoroaniline is an organic compound notable for its unique structural features, including a fluoro substituent on the aromatic ring and a butan-2-yloxy group attached to the aniline nitrogen. This compound has garnered attention in medicinal chemistry and organic synthesis due to its potential biological activities and applications.

• Molecular Formula : C$_{11}$H$_{14}$FNO
• Molecular Weight : Approximately 181.25 g/mol

The presence of the fluoro group enhances the compound's reactivity and binding affinity towards biological targets, making it a candidate for various pharmacological applications.

The biological activity of 2-(Butan-2-yloxy)-4-fluoroaniline is primarily attributed to its interaction with specific molecular targets, such as enzymes and receptors. The fluorine atom and the butan-2-yloxy group influence the compound's binding affinity, potentially enhancing its selectivity compared to non-fluorinated analogs. This interaction profile is crucial for understanding its therapeutic potential.

Biological Activity

Research has indicated that 2-(Butan-2-yloxy)-4-fluoroaniline may exhibit several biological activities, including:

• Enzyme Inhibition : The compound can act as a substrate or inhibitor in enzymatic reactions, affecting various metabolic pathways.
• Antimicrobial Properties : Similar compounds with fluorinated structures have demonstrated significant antimicrobial activity against various pathogens, suggesting potential applications in treating bacterial infections .
• Cytotoxicity : Preliminary studies indicate that this compound may have cytotoxic effects against certain cancer cell lines, although specific data on 2-(Butan-2-yloxy)-4-fluoroaniline remains limited .

Comparative Analysis

To better understand the biological activity of 2-(Butan-2-yloxy)-4-fluoroaniline, it is useful to compare it with structurally similar compounds:

Compound Name	Structural Features	Unique Attributes
4-Fluoroaniline	Fluorine substituted aniline	Common precursor in medicinal chemistry
2-(Butan-2-yloxy)-4-chloroaniline	Chlorine instead of fluorine	Different reactivity profile due to chlorine's properties
3-Fluoro-N-(3-methylbutan-2-yl)aniline	Fluorine at a different position	Potentially different reactivity due to position

The unique combination of the butan-2-yloxy group and the fluorine atom in 2-(Butan-2-yloxy)-4-fluoroaniline may impart distinct chemical properties that differentiate it from other similar compounds, enhancing its applicability in targeted organic synthesis and medicinal chemistry.

Case Studies

While direct case studies on 2-(Butan-2-yloxy)-4-fluoroaniline are scarce, related research on fluorinated compounds provides insights into its potential. For instance:

• Fluorinated Mannich Bases : Studies have shown that Mannich bases derived from fluorinated anilines exhibit enhanced cytotoxicity against various cancer cell lines, suggesting that similar mechanisms may be applicable to 2-(Butan-2-yloxy)-4-fluoroaniline .
• Antimicrobial Activity : Research into fluoroaryl compounds has revealed significant antibacterial effects against strains like S. aureus, indicating that 2-(Butan-2-yloxy)-4-fluoroaniline could share this property due to its structural characteristics .